Cas no 206879-72-3 (tert-Butyl 4-(3-aminophenyl)piperazine-1-carboxylate)

• Product name: tert-Butyl 4-(3-aminophenyl)piperazine-1-carboxylate
• CAS No: 206879-72-3
• MF: C₁₅H₂₃N₃O₂
• MW: 277.36202
• MDL: MFCD06657283
• CID: 241740
• PubChem ID: 22330182

tert-Butyl 4-(3-aminophenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(3-aminophenyl)piperazine-1-carboxylate
• 1-(3-amino-phenyl)-piperazine-4-carboxylic acid tert-butyl ester
• 1-Piperazinecarboxylicacid, 4-(3-aminophenyl)-, 1,1-dimethylethyl ester
• 4-(3-Aminophenyl)-1-piperazinecarboxylic acid 1,1-dimethylethyl ester
• 4-(3-AMINO-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• (3-amino-phenyl)piperazine-1-carboxylic acid tert-b
• 1-tert-butoxycarbonyl-4-(3-aminophenyl)piperazine
• 3-(4-Boc-piperazin-1-yl)aniline
• 4-(5-aminophenyl)-piperazine-1-carboxylic acid tert-butyl ester
• CTK4E4884
• PubChem12190
• SureCN265132
• tert-butyl 4-(3-aminophenyl)-1-piperazinecarboxylate
• 1-Boc-4-(3-aminophenyl)piperazine
• 4-(3-Aminophenyl)piperazine-1-carboxylic acid tert-butyl ester
• DTXSID30624894
• AB3311
• CIS-11-OCTADECENOICACIDMETHYLESTER
• 1-Piperazinecarboxylic acid, 4-(3-aminophenyl)-, 1,1-dimethylethyl ester
• GCSOXUVISUKQBS-UHFFFAOYSA-N
• SCHEMBL265132
• 1018588-18-5
• SY258715
• 1-(3-AMINO-PHENYL)-PIPERAZINE-4-CARBOXYLICACID
• A4493
• 206879-72-3
• 3-(1-(t-butoxycarbonyl)piperazin-4-yl)aniline
• AMY21421
• MFCD06657283
• 4-(3-amino-phenyl)piperazine-1-carboxylic acid tert-butyl ester
• (3-{4-[(tert-Butoxy)carbonyl]piperazin-1-yl}phenyl)amine
• AS-44706
• SB35219
• 4-(3-amino-phenyl)-piper-azine-1-carboxylic acid tert-butyl ester
• 3-(4-Boc-1-piperazinyl)aniline
• AKOS009504392
• FT-0604256
• DB-009119

• MDL： MFCD06657283
• Inchi： InChI=1S/C15H23N3O2/c1-15(2,3)20-14(19)18-9-7-17(8-10-18)13-6-4-5-12(16)11-13/h4-6,11H,7-10,16H2,1-3H3
• InChI Key： GCSOXUVISUKQBS-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)N1CCN(CC1)C2=CC=CC(=C2)N

Computed Properties

• Exact Mass: 277.17919
• Monoisotopic Mass: 277.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.8A^2

Experimental Properties

• Density: 1.145
• Boiling Point: 303.2±27.0 °C at 760 mmHg
• Flash Point: 137.2±23.7 °C
• Refractive Index: 1.567
• PSA: 58.8
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-Butyl 4-(3-aminophenyl)piperazine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on tert-Butyl 4-(3-aminophenyl)piperazine-1-carboxylate

Comprehensive Overview of tert-Butyl 4-(3-aminophenyl)piperazine-1-carboxylate (CAS No. 206879-72-3)

tert-Butyl 4-(3-aminophenyl)piperazine-1-carboxylate (CAS No. 206879-72-3) is a specialized organic compound widely recognized in pharmaceutical and chemical research. Its unique molecular structure, featuring a piperazine core and a tert-butyl carboxylate group, makes it a valuable intermediate in drug discovery and development. This compound is particularly notable for its role in synthesizing bioactive molecules targeting neurological and metabolic disorders, aligning with current trends in precision medicine.

The growing interest in piperazine derivatives stems from their versatility in modulating receptor interactions. Researchers frequently explore tert-Butyl 4-(3-aminophenyl)piperazine-1-carboxylate for its potential applications in designing selective serotonin reuptake inhibitors (SSRIs) and dopamine agonists, addressing rising global concerns about mental health and neurodegenerative diseases. Its CAS No. 206879-72-3 serves as a critical identifier in patent filings and regulatory documentation, emphasizing its commercial and scientific relevance.

From a synthetic chemistry perspective, the compound’s aminophenyl moiety allows for diverse functionalization, enabling the creation of libraries for high-throughput screening. This adaptability resonates with the pharmaceutical industry’s shift toward fragment-based drug design and combinatorial chemistry—topics frequently searched in academic and industrial databases. The tert-butyl protecting group further enhances stability during multi-step reactions, a feature highlighted in recent publications on peptide coupling and heterocyclic synthesis.

Environmental and safety considerations are integral to discussions about tert-Butyl 4-(3-aminophenyl)piperazine-1-carboxylate. While not classified as hazardous, its handling requires standard laboratory precautions, reflecting broader industry priorities around green chemistry and sustainable synthesis. Analytical techniques like HPLC and mass spectrometry are commonly employed to verify purity, ensuring compliance with stringent quality standards demanded in GMP-certified facilities.

Market analysts note increasing demand for CAS No. 206879-72-3 due to its utility in developing small-molecule therapeutics. Queries about "piperazine-based drug candidates" or "tert-butyl carboxylate applications" have surged in scientific search engines, underscoring its interdisciplinary appeal. Future research may explore its enantioselective synthesis or bioconjugation techniques, areas gaining traction in AI-driven drug discovery platforms.

In summary, tert-Butyl 4-(3-aminophenyl)piperazine-1-carboxylate represents a nexus of innovation in medicinal chemistry. Its structural elegance and functional flexibility position it as a cornerstone for next-generation therapeutics, while its CAS registry number (206879-72-3) ensures traceability across global supply chains. As the scientific community prioritizes targeted therapies and molecular diversity, this compound will undoubtedly remain a focal point of cutting-edge research.